molecular formula C11H15NO3S B8765498 O-(3,5-dimethoxyphenyl)dimethyl thiocarbamate

O-(3,5-dimethoxyphenyl)dimethyl thiocarbamate

Cat. No.: B8765498
M. Wt: 241.31 g/mol
InChI Key: JDTQLTMOLGVAOX-UHFFFAOYSA-N
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Description

O-(3,5-dimethoxyphenyl)dimethyl thiocarbamate is a useful research compound. Its molecular formula is C11H15NO3S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO3S

Molecular Weight

241.31 g/mol

IUPAC Name

O-(3,5-dimethoxyphenyl) N,N-dimethylcarbamothioate

InChI

InChI=1S/C11H15NO3S/c1-12(2)11(16)15-10-6-8(13-3)5-9(7-10)14-4/h5-7H,1-4H3

InChI Key

JDTQLTMOLGVAOX-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=S)OC1=CC(=CC(=C1)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Dimethoxyphenol is reacted with N,N-dimethylthiocarbamoyl chloride in the presence of sodium hydride in DMF to give 1-dimethylaminothiocarbonyloxy-3,5-dimethoxybenzene of m.p. 77°-78°. This product is rearranged, by heating for half an hour at 270°, to give 1-dimethylaminocarbonylmercapto-3,5-dimethoxybenzene, which, in the crude state, by leaving to stand for 3 days with ethanolic KOH, is saponified to give 3,5-dimethoxythiophenol of b.p. 103°-109°/0.25 mm. Reaction with glutaconic acid dimethyl ester gives 3-(3,5-dimethoxyphenylmercapto)-glutaric acid dimethyl ester, which is converted, at 80° by means of polyphosphoric acid, into 5,7-dimethoxy-thiochroman-4-one-2-acetic acid methyl ester of m.p. 98°-99°. The corresponding free acid (m.p. 180°-182°) is converted, via the chloride and the amide (m.p. 199°-202°), into the corresponding nitrile (m.p. 123°-124°), which is split, by means of BBr3, into 5-hydroxy-7-methoxy-thiochroman-4-one-2-acetonitrile (m.p. 97°-98°). Analogously to Example 1, there are obtained therefrom 5-hydroxy-7-methoxy-thiochroman-4-one-2-acetaldehyde (m.p. 112°-115°), 2-phenyl-4-[2-(5-hydroxy-7-methoxy-thiochroman-4-on-2-yl)-ethylidene]-2-thiazolin-5-one (m.p. 97°-99°), 4-thiobenzamido-1,4,4a,5,5a,6,11,12-octahydro-3,10,12-trihydroxy-8-methoxy-1,11-dioxo-6-thianaphthacene-2-carboxamide (mixture of stereo-isomers), 4-de-dimethylamino-4-thiobenzamido-8-methoxy-12a-dehydroxy-6-thiatetracycline (m.p. 212°-215°) and, finally, by hydroxylation
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